4-Ethylanisole

• IUPAC Name: 1-ethyl-4-methoxybenzene
• InChI: InChI=1S/C9H12O/c1-3-8-4-6-9(10-2)7-5-8/h4-7H,3H2,1-2H3
• InChI Key: HDNRAPAFJLXKBV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OC
• Molecular Formula: C9H12O
• DSSTOX Substance ID: DTXSID80164795
• Molecular Weight: 136.19 g/mol
• CAS RN: 1515-95-3

Description

4-Ethylanisole, also known as 1-Ethynyl-4-methoxybenzene, is an organic compound used as a building block in organic synthesis. It has a molecular weight of 132.16.

Synthesis Analysis

4-Ethylanisole can be synthesized from DMF-dimethyl acetal, forming the corresponding propargyl aldehyde in good yield. It can also be used in sonogashira coupling reactions.

Molecular Structure Analysis

The linear formula of 4-Ethylanisole is CH3OC6H4C≡CH. The SMILES string representation is COc1ccc(cc1)C#C.

Chemical Reactions Analysis

4-Ethylanisole can undergo 1,3-dipolar cycloaddition with acceptor-cyclopropylmethylsilanes to afford functionalized cyclopentenes. It has also been used in the synthesis of photoluminescent 1,2-dihydrophosphinines via a [4 + 2] cycloaddition.

Physical And Chemical Properties Analysis

4-Ethylanisole is a solid at room temperature with a melting point of 28-29 °C and a boiling point of 87-91 °C/11 mmHg. It has a density of 1.019 g/mL at 25 °C and a refractive index n20/D of 1.563.

Scientific Research Applications

Synthesis of Photoluminescent Compounds

4-Ethylanisole is utilized in the synthesis of photoluminescent 1,2-dihydrophosphinines . .

Copper-Catalyzed Synthesis of Triazoles

It plays a role in a copper-catalyzed, three-component synthesis of trisubstituted 1,2,4-triazoles . .

Gold (III)-Catalyzed Hydroamination

4-Ethylanisole is used in a study involving a gold (III)-catalyzed hydroamination of alkynes leading to N-vinylindoles . .

Synthesis of Cyclohexadiene Derivatives

.

Enantioselective Benzylic Amination

The compound is also involved in ligand-assisted, copper-catalyzed enantioselective benzylic amination. .

Safety and Hazards

4-Ethylanisole is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. It is also classified as a combustible liquid.

Mechanism of Action

Target of Action

This compound is primarily used as a building block in organic synthesis .

Mode of Action

It has been used in the synthesis of various compounds via reactions such as the copper-catalyzed 1,3-dipolar alkyne-azide coupling reaction .

Biochemical Pathways

4-Ethylanisole has been used in the synthesis of photoluminescent 1,2-dihydrophosphinines via a [4 + 2] cycloaddition . It has also been used in a copper-catalyzed, three-component synthesis of trisubstituted 1,2,4-triazoles . These reactions suggest that 4-Ethylanisole may participate in various biochemical pathways, depending on the context of its use.

Pharmacokinetics

Its physical properties such as boiling point (87-91 °c/11 mmhg), melting point (28-29 °c), and density (1019 g/mL at 25 °C) have been reported . These properties may influence its pharmacokinetic behavior.

Result of Action

Its use in the synthesis of various compounds suggests that it may have diverse effects depending on the context of its use .

Synthesis routes and methods

Procedure details

64.8 μL (0.50 mmol) of 4-ethynyl-1-methoxybenzene (12), 270 μL (15 mmol) of distilled water and stainless steel balls (50 pieces) were placed in the vessel of the planetary ball mill, which was then closed, and agitated by operating the planetary ball mill for 12 hours at 800 rpm (reversed every 30 minutes). After the lapse of 12 hours, 10 mL of ethyl acetate was added to the vessel of the ball mill to provide a solution containing the reaction mixture, which was then filtered with celite. The operation was repeated 5 times to provide a filtrate, which was then concentrated, thereby providing 47.0 mg (0.35 mmol) of 4-ethyl-1-methoxybenzene (13). The yield was 69%. The reaction is expressed by the following scheme.

Q & A

Q1: How does the structure of 4-ethylanisole influence its reactivity in polymerization reactions?

A: The presence of the ethoxy group (–OCH2CH3) in 4-ethylanisole significantly impacts its reactivity in anionic polymerization reactions. Studies [] have shown that the position of the ethoxy group relative to the polymer chain end influences the rate of propagation. Specifically, 4-ethylanisole, where the ethoxy group is in the para position, increases the rate of styrene polymerization compared to reactions in pure hydrocarbon solvents. This suggests that the oxygen atom in the ethoxy group can coordinate with the lithium cation of the propagating chain end, enhancing its reactivity. Interestingly, the same study found that 2-ethylanisole, with the ethoxy group in the ortho position, did not show this rate enhancement, likely due to steric hindrance from the ethyl group interfering with the coordination.

Q2: Can 4-ethylanisole be utilized in the synthesis of complex natural products?

A: 4-Ethylanisole serves as a useful starting material in the total synthesis of alkaloids []. Researchers successfully employed 4-ethylanisole as a precursor to synthesize the C-18 oxygenated aspidosperma alkaloid, (±)-limaspermine []. This approach highlights the value of 4-ethylanisole in constructing complex molecular frameworks relevant to natural product synthesis.

Q3: What spectroscopic techniques are valuable for studying 4-ethylanisole?

A: Resonance-enhanced two-photon ionization (REMPI) and mass-analyzed threshold ionization (MATI) spectroscopy are powerful techniques for investigating the electronic and vibrational structures of molecules like 4-ethylanisole []. These techniques provide valuable information about the energy levels within the molecule, offering insights into its photophysical properties and reactivity.

Q4: How can 4-ethylanisole be leveraged in the development of novel biocatalysts?

A: 4-Ethylanisole serves as a model substrate for exploring and engineering novel enzymatic activities []. For example, directed evolution of the iron-heme enzyme cytochrome P450BM3 led to the development of the variant P411CHA. This engineered enzyme exhibits remarkable catalytic activity and enantioselectivity in the challenging intermolecular benzylic C–H amination of 4-ethylanisole, using tosyl azide as the nitrogen source []. This success story demonstrates the potential of using 4-ethylanisole as a platform for developing biocatalysts with tailored activities for valuable chemical transformations.